Cas no 1349718-86-0 (2-4-(hydroxymethyl)phenylbenzene-1-sulfonamide)

• Product Name: 2-4-(hydroxymethyl)phenylbenzene-1-sulfonamide
• CAS No: 1349718-86-0
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• CID: 4591708
• PubChem ID: 56604620
• Update Time: 2025-05-22

2-4-(hydroxymethyl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Hydroxymethylphenyl)phenylsulfonamide
• 4'-(Hydroxymethyl)-[1,1'-biphenyl]-2-sulfonamide
• 4'-(Hydroxymethyl)[1,1'-biphenyl]-2-sulfonamide
• 2-4-(hydroxymethyl)phenylbenzene-1-sulfonamide

• Inchi： 1S/C13H13NO3S/c14-18(16,17)13-4-2-1-3-12(13)11-7-5-10(9-15)6-8-11/h1-8,15H,9H2,(H2,14,16,17)
• InChI Key： WGDLNZQTRPKSKN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C1C=CC(CO)=CC=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 1.2
• Topological Polar Surface Area: 88.8

Additional information on 2-4-(hydroxymethyl)phenylbenzene-1-sulfonamide

Comprehensive Overview of 2-4-(hydroxymethyl)phenylbenzene-1-sulfonamide (CAS No. 1349718-86-0): Properties, Applications, and Innovations

The compound 2-4-(hydroxymethyl)phenylbenzene-1-sulfonamide (CAS No. 1349718-86-0) is a sulfonamide derivative with a hydroxymethylphenyl substituent, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring both sulfonamide and hydroxymethyl functional groups, enables diverse chemical reactivity, which is highly valued in drug discovery and material science. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in small-molecule therapeutics, bioconjugation, and polymer modification.

In recent years, the demand for sulfonamide-based compounds like 2-4-(hydroxymethyl)phenylbenzene-1-sulfonamide has surged, driven by their role in developing targeted therapies and precision medicine. The hydroxymethyl group enhances solubility and bioavailability, addressing common challenges in drug formulation. This aligns with current trends in green chemistry, where optimizing molecular structures for efficiency and environmental compatibility is paramount. Additionally, its application in high-throughput screening libraries highlights its relevance in modern drug discovery pipelines.

The synthesis of CAS No. 1349718-86-0 typically involves multi-step organic reactions, including sulfonylation and hydroxymethylation, with yields optimized for industrial-scale production. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to ensure purity and consistency, critical for regulatory compliance in pharmaceutical applications. The compound’s stability under varying pH conditions further broadens its utility in formulation science and delivery systems.

Beyond pharmaceuticals, 2-4-(hydroxymethyl)phenylbenzene-1-sulfonamide is explored in advanced materials, such as self-assembling monolayers (SAMs) and photoactive polymers. Its ability to act as a linker or modifier in polymer chains makes it valuable for designing smart coatings and biodegradable plastics, addressing global concerns about sustainability. Innovations in nanotechnology also leverage its molecular properties for surface functionalization and sensor development.

Frequently asked questions about this compound include its safety profile, supply chain availability, and cost-effectiveness compared to alternatives. While it is not classified as hazardous, proper handling protocols are recommended to minimize occupational exposure. Suppliers often provide technical data sheets (TDS) and certificates of analysis (CoA) to ensure transparency. As the market for specialty chemicals grows, CAS No. 1349718-86-0 is poised to remain a critical component in research and industrial applications.

In conclusion, 2-4-(hydroxymethyl)phenylbenzene-1-sulfonamide exemplifies the intersection of chemical innovation and practical utility. Its adaptability across pharmaceuticals, materials science, and nanotechnology underscores its importance in addressing contemporary scientific and industrial challenges. Future research may uncover novel applications, further solidifying its role in cutting-edge technologies.